4-(2,5-Dimethoxybenzoyl)benzoic acid
Description
4-(2,5-Dimethoxybenzoyl)benzoic acid, also known as DMBBA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DMBBA is a derivative of benzoic acid and is widely used in the synthesis of other compounds due to its unique properties.
Scientific Research Applications
Pharmaceutical Research
4-(2,5-Dimethoxybenzoyl)benzoic acid (DMBBA) may have potential therapeutic applications due to its structural similarity to other benzoic acid derivatives. These compounds are known for their antiseptic and anti-inflammatory properties, and some, like aspirin, are widely used as nonsteroidal anti-inflammatory drugs (NSAIDs) .
Environmental Applications
Material Science
Benzoic acid derivatives are utilized in co-crystal engineering for materials research. DMBBA could potentially be used to create new materials with desired properties or to study the behavior of materials under various conditions .
Food and Cosmetic Industry
Similar to other benzoic acid derivatives, DMBBA might find use as a preservative or flavoring agent in food, cosmetic, hygiene, and pharmaceutical products due to its antibacterial and antifungal properties .
Corrosion Inhibition
Research on benzoic acid derivatives has shown their effectiveness in corrosion inhibition. DMBBA could be investigated for its potential to enhance corrosion resistance in various metals .
properties
IUPAC Name |
4-(2,5-dimethoxybenzoyl)benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14O5/c1-20-12-7-8-14(21-2)13(9-12)15(17)10-3-5-11(6-4-10)16(18)19/h3-9H,1-2H3,(H,18,19) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SFMJTPNGPIXLOL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)OC)C(=O)C2=CC=C(C=C2)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14O5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80355186 |
Source
|
| Record name | 4-(2,5-dimethoxybenzoyl)benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80355186 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
286.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(2,5-Dimethoxybenzoyl)benzoic acid | |
CAS RN |
93012-66-9 |
Source
|
| Record name | 4-(2,5-dimethoxybenzoyl)benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80355186 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5-Chloro-4,6-dimethyl-1H-pyrazolo[3,4-b]pyridin-3-amine](/img/structure/B1349416.png)
![3-[(Z)-3-chlorobut-2-enyl]-2-methyl-4-oxo-1H-quinoline-6-carboxylic acid](/img/structure/B1349425.png)
![1-[4-(4-Amino-2-chlorophenyl)piperazin-1-yl]-2-methylpropan-1-one](/img/structure/B1349443.png)
![2-[(4-Fluorobenzyl)oxy]-3-methoxybenzoic acid](/img/structure/B1349453.png)
